Journal Name:Chemical Engineering Journal
Journal ISSN:1385-8947
IF:16.744
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/601273/description#description
Year of Origin:1996
Publisher:Elsevier
Number of Articles Per Year:2148
Publishing Cycle:Semimonthly
OA or Not:Not
Hydrogel Applications to Microbiological Water Treatment
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-03-25 , DOI: 10.1080/15422119.2022.2048394
ABSTRACTOne of the requirements for the treatment of drinking water is the removal of pathogenic microorganisms. Typically, the most used techniques apply inorganic nanoparticles or chlorine release precursors to inactivate bacteria. While these treatments are very effective, they tend to show a decrease in antimicrobial activity over time, releasing potentially toxic ions and contributing to bacterial resistance. In this sense, the development of hydrogel-based materials has become a potential alternative for water disinfection. The synthesis and functionalization of hydrogels have been proven to improve the global performance of microorganism retention. Our work provides an overview of the synthesis and functionalization of hydrogel-based materials, their advantages and limitations, and the latest research on the use of hydrogels for water disinfection. The future panorama of hydrogel-based materials applicability for water treatment is also provided. The main challenge to expand the use of hydrogels in water treatment is the lack of research assessing the feasibility of large-scale applicability of these materials, considering real systems. Most of the studies carried out experiments at laboratory scale with controlled situations, in which interactions between microorganisms and real world contaminants were not considered.
Detail
High Efficiency Membrane Technology in Microfluidic Systems
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-02-25 , DOI: 10.1080/15422119.2021.2024570
ABSTRACTThe combination of membranes and microfluidic systems has been applied in areas such as bioscience, environmental and analytical chemistry, and in the past time research into the integration of membrane mass transfer control functions into microfluidic devices has shown a significant growth trend. The multiple uses of membrane-based microfluidic systems have been demonstrated in published reports. The aim of this paper is to provide an overview of the development process in this field, starting with the basic terminology of microfluidic and membrane processes and outlining membrane-based microfluidic platforms that combine the two, followed by a classification of membrane integration on a chip based on the preparation methods used to combine the two. Three membrane functions that membranes can perform in microfluidic systems are then discussed; they are separation and enrichment of substances, immobilization and culturing of cells, and fluid control of pumps and valves. Finally, several possible research directions and related issues for membrane-based microfluidic platforms are presented, providing a deeper reference for future research combining membranes with microfluidic platforms.
Detail
Current and Future Use of Membrane Technology in the Traditional Chinese Medicine Industry
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2021-10-29 , DOI: 10.1080/15422119.2021.1995875
ABSTRACTTraditional Chinese medicine (TCM) is an important part of Chinese culture and the Chinese pharmaceutical industry. The adoption of stricter requirements for the quality of medicines has resulted in the loss of conformity of some traditional techniques used to prepare TCMs modern pharmaceutical methods. The TCM industry has begun to seek out novel methods to improve product quality and increase economic efficiency. Membrane technology is efficient, energy saving, and environmentally friendly. It is widely used in food processing, desalination, wastewater treatment, and in the medical industry. Membrane technology has also been adopted by the TCM industry as an alternative to traditional technology and has achieved good results. At present, membrane technology has been used in the separation, purification and concentration of TCMs. This review describes the use of microfiltration, ultrafiltration, nanofiltration, reverse osmosis, and membrane distillation, in TCM processing that have been reported. Membrane fouling is the most important obstacle in the use of membrane-based processes by the TCM industry. The causes and control of membrane fouling associated with TCM extracts are also analyzed.
Detail
Structural Design and Performance Analysis of Three-Phase Hydrocyclones (3PH)
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2023-04-12 , DOI: 10.1080/15422119.2023.2200774
ABSTRACTHydrocyclones are widely used in the separation of two-phase immiscible mixtures. In various application scenarios, three-phase hydrocyclones (3PH) are often urgently needed. In this work, the typical 3PHs are classified into six categories according to their structural characteristics. A comprehensive analysis of their structural feature, design points and processing difficulties are carried out to provide guidance for the design of 3PH structure. On this basis, the technical and economic analyses are conducted based on operating parameters, separation performance and pressure loss. Furthermore, the current problems and future development directions of the 3PH separation technology are summarized. Hydrocyclones mounted in series are suitable for application scenarios with low requirements for floor space and energy consumption. The 3PH of constructing axially adjacent two-stage cyclone chambers is applicable for long and narrow spaces such as downhole separation. The 3PHs with two radially nested cyclone chambers or one independent cyclone chamber are applicable to limited spaces such as offshore platforms. Considering the comprehensive performance of different 3PHs, the 3PH with a single three-phase cyclone chamber is more recommended in practical applications. The analysis results can provide theoretical and technical support for the design, optimization and technical promotion of high-efficiency 3PH separation technology.
Detail
Trends offered by ionic liquid-based surfactants: Applications in stabilization, separation processes, and within the petroleum industry
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-04-08 , DOI: 10.1080/15422119.2022.2052094
ABSTRACTIonic liquid (IL)-based surfactants exhibit prominent properties in adsorption and aggregation, providing strong influence on interfacial properties of phases. This review overviews the main characteristics of IL-based surfactants and their versatility in different processes particularly those dealing with the stabilization of immiscible liquids and solids for the aim of producing microemulsions and micelles. Applications in separation processes for chromatographic and extraction techniques and in the petroleum industry for augmenting the oil recovery, separation of asphaltene and paraffin deposits and crude oil separation are precisely studied by describing the mechanisms as well as qualitative and quantitative comparison to conventional surfactants everywhere relevant. These are particularly highlighted with respect to the importance of selecting/tailoring the desired IL-based surfactants in relation to the influence of operating parameters. Moreover, challenges and directions of the future outlooks on specific topics are discussed.
Detail
Versatility, Cost Analysis, and Scale-up in Fluoride and Arsenic Removal Using Metal-organic Framework-based Adsorbents
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2021-08-08 , DOI: 10.1080/15422119.2021.1956539
ABSTRACTFluoride and arsenic are hazardous inorganic contaminants due to associated health risks and relatively higher levels of occurrence in groundwater. Metal-organic frameworks, (MOFs) with their high surface area, versatile building blocks and numerous active sites, are a novel approach to fluoride and arsenic uptake. This review presents the different types of MOFs for fluoride and arsenic removal along with a study of dynamic breakthrough times and cost analysis. MOF performances are based on a variety of synthesis methods, notable among which solvothermal one is more described. However, all research works concluded that MOFs have poor yield compared to conventional adsorbents. But, their high adsorption capacity, tailored chemical structure and ionic uptake of fluoride and arsenic make them a more favorable option than many other adsorbents. The cost of different MOFs usually varies between 0.1 and 5 US$/g depending on the synthesis routes.
Detail
Insights into the Eco-Friendly Recovery Process for Valuable Metals from Waste Lithium-ion Batteries by Organic Acids Leaching
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2023-01-06 , DOI: 10.1080/15422119.2022.2164650
ABSTRACTThe extensive use of lithium-ion batteries (LIBs) has generated a huge amount of their wastes. As waste, LIBs can be used as a source for valuable metals such as lithium, cobalt, manganese, and nickel. Like the ores of these metals, their values are recognized as raw material. This can ultimately help bring down the cost of LIB production while reducing their harmful environmental impacts. As a result, recycling has become a major opportunity for industrialists and a challenge to environmentalists all across the globe. Researchers have explored various methods to recover cobalt and lithium precious metals from worn out batteries. This review provides an overview of the recent technological solutions on the recovery from waste LIBs using organic acids-based hydrometallurgical processes concerning chemical reactions, structures, and leaching efficiency with different organic acids. Subsequently, the advantages of organic acids over inorganic acid have also been discussed with an emphasis on possible complex formations during the recovery process. At last, the potent role of process variables: reductant concentration, reaction time, temperature, solid:liquid ratio, and concentration of complexing agent during the Co and Li leaching has been discussed along with prospects in this research area.
Detail
An Overview on Development of Membranes Incorporating Branched Macromolecules for Water Treatment
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-01-24 , DOI: 10.1080/15422119.2021.2008434
ABSTRACTMembrane technology has evolved to be one of the main filtration processes in various water/wastewater treatment applications. The success of the treatment process lies on the improved properties of membranes, notably water permeation, solute rejection, and antifouling capabilities. Over the past decade, hyperbranched macromolecules that comprise star polymers and dendrimers have gained increasing attention in membrane research as synthesis materials and modifying agents. These macromolecules which are composed of branched structure, high-density terminal functional groups, and large intramolecular free volume could offer an opportunity to design a new generation membrane with desirable characteristics. This review looks into the recent advances in the polymeric membrane synthesis and its modification using branched macromolecules. Highlights are given to the factors contributing to the changes in membrane properties (structural, morphological, and chemical functional groups) and performance after branched macromolecules are used as main membrane forming material or modifying agent. The review also discusses outlook and future works that can be further explored on utilizing branched macromolecules in membrane application. Challenges in promoting and commercializing branched macromolecules-based membranes are also discussed. This review can serve as a valuable reference for further development of membranes with improved performance and functionalities for water treatment application.
Detail
Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2022-03-02 , DOI: 10.1080/15422119.2022.2038625
ABSTRACTThis review article provides an overview of supercritical fluid chromatography (SFC) techniques for the separation of amino acids and peptides and modifications of mobile phases in SFC for the separation of highly polar and hydrophilic compounds. Furthermore, it covers SFC applications for the chiral and achiral separations of amino acids and peptides. In this review, detailed explanations of possible and already performed achiral and chiral separations by individual amino acids and peptides are presented. Different stationary phases, separation conditions such as backpressure and temperature, and compositions of the mobile phase with possible additives for each amino acid and peptide are summarized.
Detail
Induced Phytoextraction of Mercury
Chemical Engineering Journal ( IF 16.744 ) Pub Date: 2021-08-27 , DOI: 10.1080/15422119.2021.1881794
ABSTRACTExtraction of hazardous compounds by plants (phytoextraction) is considered a green technology for the remediation of soils and water bodies. Phytoextraction of mercury is very challenging due to the specific chemical/biochemical properties of this element and its low plant uptake. In this review, mechanisms and processes of enhancing phytoextraction of mercury are summarized. Plants that look promising for induced phytoextraction of mercury are described. Additives of various types that may significantly increase the efficiency of mercury phytoextraction are critically evaluated. Thiosulfates and other sulfur-containing compounds, aminopolycarboxylic acids, low-molecular-weight organic acids and enzymes are considered in detail. The important role of selective chemical inductors, primarily thiosulfates, is demonstrated. It is shown that synthetic aminopolycarboxylic acids have the potential for increasing bioavailability of mercury in soils and its translocation to above-ground organs of plants-phytoextractors. Non-chemical methods of inducing mercury phytoextraction are also addressed.Abbreviations: APCA: aminopolycarboxylic acid, BAF: bioaccumulation factor, BDL: below detection limit Cys: cysteine, DTPA: diethylenetriaminepentaacetic acid, DW: dry weight, EDDHA: ethylenediamine-N,N′-bis(2-hydroxyphenylacetic) acid, HEDTA: hydroxyethylethylenediaminetriacetic acid, IPEN: International Pollutants Elimination Network (https://ipen.org/), LMWOA: low-molecular-weight organic acid, MPC: below maximum permission concentration, ND: not detectable, NTA: nitrilotriacetic acid, PGPR: plant growth-promoting rhizobacteria, TF: translocation factor
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENGINEERING, CHEMICAL 工程:化工1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
13.00 141 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://ees.elsevier.com/cej
Collection Carrier
Original papers Review articles Perspectives Short communications Letters to Editors